Cas no 105-45-3 (methyl 3-oxobutanoate)

• Product Name: methyl 3-oxobutanoate
• CAS No: 105-45-3
• MF: C₅H₈O₃
• MW: 116.115221977234
• MDL: MFCD00008784
• CID: 35328
• PubChem ID: 7757
• Update Time: 2026-05-14

methyl 3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl acetoacetate
• MAA
• ACM
• HYL ACETOACETATE
• mthyl acetoacetate
• METHYL ACETOACETAT
• METHYL 3-OXOBUTYRATE
• ACETYL METHYL ACETATE
• METHYL 4-OXOBUTANOATE
• 3-Oxobutanoic Acid M
• 3-Oxobutanoic Acid Methyl Ester
• Methyl 3-oxobutanoate
• 3-Oxobutyric acid methyl ester
• Acetoacetic Acid Methyl Ester
• Acetoacetic ac
• Methyleacetoacetate
• Methyl acetylacetate
• methyl 3-oxobutanoate

• MDL： MFCD00008784
• Inchi： 1S/C5H8O3/c1-4(6)3-5(7)8-2/h3H2,1-2H3
• InChI Key： WRQNANDWMGAFTP-UHFFFAOYSA-N
• SMILES： CC(CC(OC)=O)=O
• BRN： 506727

Computed Properties

• Exact Mass: 116.04700
• Monoisotopic Mass: 116.047344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Colorless transparent liquid with aromatic fragrance.
• Density: 1.076 g/mL at 25 °C(lit.)
• Melting Point: −80 °C (lit.)
• Boiling Point: 169-170 °C/70 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:158°F
  Degrees Celsius:70°C
  
• Refractive Index: n20/D 1.419(lit.)
• PH: 3.8 (863g/l, H2O, 20℃)
• Solubility: 460 g/L (20°C)
• Water Partition Coefficient: 460 g/L (20 ºC)
• PSA: 43.37000
• LogP: 0.13850
• Sensitiveness: Sensitive to humidity
• Solubility: Slightly soluble in water, easily soluble in organic solvents.
• Merck: 6009
• FEMA: 3437
• Vapor Pressure: 1.5±0.3 mmHg at 25°C

methyl 3-oxobutanoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• WGK Germany：1
• Hazard Category Code： 36
• Safety Instruction： S26
• RTECS：AK5775000
• Hazardous Material Identification：
• TSCA：Yes
• Toxicity：LD50 orally in rats: 3.0 g/kg (Smyth, Carpenter)
• Explosive Limit：1.3-14.2%(V)
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Risk Phrases：R36
• Safety Term：S26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives
• Pesticide Chemicals Pesticides Disinfectant
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pesticide Chemicals Pesticide Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Solvents and Organic Chemicals Organic Solvents